Cas no 257869-80-0 (4-Amino-3-(4-chloroanilino)-6-[2-(2-thienyl)vinyl]-1,2,4-triazin-5(4H)-one)

• Product name: 4-Amino-3-(4-chloroanilino)-6-[2-(2-thienyl)vinyl]-1,2,4-triazin-5(4H)-one
• CAS No: 257869-80-0
• MF: C₁₅H₁₂ClN₅OS
• MW: 345.806679725647
• CID: 2625957

4-Amino-3-(4-chloroanilino)-6-[2-(2-thienyl)vinyl]-1,2,4-triazin-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(4-chloroanilino)-6-[2-(2-thienyl)vinyl]-1,2,4-triazin-5(4H)-one
• 4-Amino-3-(4-chloroanilino)-6-[2-(2-thienyl)vinyl]-1,2,4-triazin-5(4H)-one

• Inchi： 1S/C15H12ClN5OS/c16-10-3-5-11(6-4-10)18-15-20-19-13(14(22)21(15)17)8-7-12-2-1-9-23-12/h1-9H,17H2,(H,18,20)
• InChI Key： IJOHTGNPNHYXAC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC1=NN=C(C=CC2=CC=CS2)C(N1N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 542
• Topological Polar Surface Area: 111